Cas no 214907-09-2 (5-Iodopyrimidine-4,6-diamine)
5-Iodopyrimidine-4,6-diamine is a halogenated pyrimidine derivative with significant utility in organic synthesis and pharmaceutical research. Its key structural features—an iodine substituent at the 5-position and amino groups at the 4- and 6-positions—make it a versatile intermediate for nucleophilic substitution reactions, cross-coupling chemistry, and the preparation of heterocyclic compounds. The iodine moiety enhances reactivity in metal-catalyzed transformations, while the diamine functionality allows for further functionalization. This compound is particularly valuable in medicinal chemistry for the development of nucleoside analogs and other bioactive molecules. Its stability and well-defined reactivity profile contribute to its reliability in synthetic applications.
5-Iodopyrimidine-4,6-diamine structure
Product Name:5-Iodopyrimidine-4,6-diamine
CAS No:214907-09-2
MF:C4H5IN4
MW:236.013771772385
MDL:MFCD20040099
CID:1089959
PubChem ID:11310900
Update Time:2025-11-02
5-Iodopyrimidine-4,6-diamine Chemical and Physical Properties
Names and Identifiers
-
- 5-Iodopyrimidine-4,6-diamine
- 4,6-DIAMINO-5-IODOPYRIMIDINE
- 4,6-Pyrimidinediamine, 5-iodo-
- Z1269152433
- MFCD20040099
- 4,6-diamino-5-iodo-pyrimidine
- DTXSID20461977
- AM62627
- A924562
- SY355471
- 5-Iodopyrimidine-4,6-diamine, AldrichCPR
- 5-iododiaminopyrimidine
- AKOS022173544
- DGHLQCSKEMTMIS-UHFFFAOYSA-N
- DB-294945
- 214907-09-2
- AS-18929
- D76645
- SB58145
- SCHEMBL3583458
- CS-0106535
- EN300-697912
-
- MDL： MFCD20040099
- Inchi： 1S/C4H5IN4/c5-2-3(6)8-1-9-4(2)7/h1H,(H4,6,7,8,9)
- InChI Key： DGHLQCSKEMTMIS-UHFFFAOYSA-N
- SMILES： IC1=C(N)N=CN=C1N
Computed Properties
- Exact Mass: 235.95555
- Monoisotopic Mass: 235.95589g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 88.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- Melting Point: 226-230°C
- PSA: 77.82
5-Iodopyrimidine-4,6-diamine Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazard Category Code： 22-36/37/38-43
-
Hazardous Material Identification：
- Storage Condition：Store at room temperature
5-Iodopyrimidine-4,6-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I737275-50mg |
5-Iodopyrimidine-4,6-diamine |
214907-09-2 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I737275-100mg |
5-Iodopyrimidine-4,6-diamine |
214907-09-2 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | I737275-500mg |
5-Iodopyrimidine-4,6-diamine |
214907-09-2 | 500mg |
$ 210.00 | 2022-06-04 | ||
| Chemenu | CM165752-5g |
5-iodopyrimidine-4,6-diamine |
214907-09-2 | 97% | 5g |
$533 | 2021-08-05 | |
| Chemenu | CM165752-10g |
5-iodopyrimidine-4,6-diamine |
214907-09-2 | 97% | 10g |
$853 | 2021-08-05 | |
| Chemenu | CM165752-1g |
5-iodopyrimidine-4,6-diamine |
214907-09-2 | 97% | 1g |
$251 | 2023-02-17 | |
| abcr | AB497339-250 mg |
4,6-Diamino-5-iodopyrimidine; 97% |
214907-09-2 | 250MG |
€186.60 | 2023-04-19 | ||
| abcr | AB497339-1 g |
4,6-Diamino-5-iodopyrimidine; 97% |
214907-09-2 | 1g |
€447.40 | 2023-04-19 | ||
| eNovation Chemicals LLC | Y1246491-1g |
5-Iodopyrimidine-4,6-diamine |
214907-09-2 | 95% | 1g |
$360 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1246491-5g |
5-Iodopyrimidine-4,6-diamine |
214907-09-2 | 95% | 5g |
$1080 | 2023-09-04 |
5-Iodopyrimidine-4,6-diamine Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:214907-09-2)5-Iodopyrimidine-4,6-diamine
Order Number:A924562
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:40
Price ($):895.0
Email:sales@amadischem.com
5-Iodopyrimidine-4,6-diamine Related Literature
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:214907-09-2)5-Iodopyrimidine-4,6-diamine
Purity:99%
Quantity:10g
Price ($):895.0